N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-3,4-dimethylbenzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide;hydrochloride
• InChI: InChI=1S/C22H27N3O2S.ClH/c1-15-10-11-17(14-16(15)2)21(26)25(13-7-12-24(3)4)22-23-20-18(27-5)8-6-9-19(20)28-22;/h6,8-11,14H,7,12-13H2,1-5H3;1H
• InChI Key: HWOAQFNDRVKZAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(CCCN(C)C)C2=NC3=C(C=CC=C3S2)OC)C.Cl
• Molecular Formula: C22H28ClN3O2S
• Molecular Weight: 434.0 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-3,4-dimethylbenzamide hydrochloride is a useful research compound. Its molecular formula is C22H28ClN3O2S and its molecular weight is 434. The purity is usually 95%.
BenchChem offers high-quality N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-3,4-dimethylbenzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-3,4-dimethylbenzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Interactions

The molecular structure and intermolecular interactions of compounds similar to N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-3,4-dimethylbenzamide hydrochloride have been studied. For instance, research on N-3-hydroxyphenyl-4-methoxybenzamide explored its molecular structure through X-ray diffraction and DFT calculations, highlighting the influence of dimerization and crystal packing on molecular geometry, particularly dihedral angles and rotational conformation of aromatic rings (Karabulut et al., 2014).

Chemical Synthesis and Reactivity

Alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a compound with structural similarities, have been employed to generate a structurally diverse library of compounds, demonstrating the versatility of such chemical structures in synthetic chemistry (Roman, 2013).

Photodynamic Therapy Applications

The synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base, exhibiting high singlet oxygen quantum yield, highlight the potential application of similar compounds in photodynamic therapy for cancer treatment due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Applications

The synthesis and antimicrobial screening of derivatives incorporating the thiazole ring have shown that these compounds may provide valuable therapeutic interventions for the treatment of microbial diseases, particularly against bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effect against steel in a 1 M HCl solution, suggesting potential applications of similar compounds in corrosion protection (Hu et al., 2016).